15alpha-Hydroperoxy-guaia-1(10),11-diene
Overview
Description
15alpha-hydroperoxy-guaia-1(10),11-diene is a guaiane sesquiterpenoid that is guaia-1(10),11-diene substituted by a alpha-hydroperoxy group at position 15. Isolated from Pogostemon cablin, it exhibits trypanocidal activity. It has a role as a metabolite and a trypanocidal drug.
Scientific Research Applications
Phytochemical Study and Antimycobacterial Activity
A phytochemical study on Pulicaria crispa revealed the characterization of guaianolide sesquiterpenes, including variants similar to 15alpha-Hydroperoxy-guaia-1(10),11-diene. One of the compounds exhibited weak antimycobacterial activity against Mycobacterium phlei and cytotoxicity in a human bladder carcinoma cell line (Stavri et al., 2008).
Antifungal and Cytotoxic Properties
Research on the aerial parts of Hedyosmum orientale isolated new guaiane-type sesquiterpenoids, exhibiting moderate activities against tumor cell lines (Su et al., 2008). Another study on Ajania fruticulosa showed that guaianolides, closely related to 15alpha-Hydroperoxy-guaia-1(10),11-diene, inhibited the growth of Candida albicans (Meng et al., 2001).
Synthesis and Structural Revision
A study focused on the synthesis of natural guaiane derivatives, providing insights into the structural aspects of compounds like 15alpha-Hydroperoxy-guaia-1(10),11-diene (Blay et al., 2007).
Bioactive Compounds and Cytotoxicity
Antitumor Activities
Guaiane type sesquiterpene lactones isolated from Anthemis scrobicularis showed pronounced inhibitory activity against several cell lines, suggesting their potential in antitumor treatments (Zaghloul et al., 2014).
properties
Product Name |
15alpha-Hydroperoxy-guaia-1(10),11-diene |
|---|---|
Molecular Formula |
C15H24O2 |
Molecular Weight |
236.35 g/mol |
IUPAC Name |
(3S,3aS,5R)-8-(hydroperoxymethyl)-3-methyl-5-prop-1-en-2-yl-1,2,3,3a,4,5,6,7-octahydroazulene |
InChI |
InChI=1S/C15H24O2/c1-10(2)12-5-6-13(9-17-16)14-7-4-11(3)15(14)8-12/h11-12,15-16H,1,4-9H2,2-3H3/t11-,12+,15-/m0/s1 |
InChI Key |
OYLVRNLKRWKWJA-ZOWXZIJZSA-N |
Isomeric SMILES |
C[C@H]1CCC2=C(CC[C@H](C[C@@H]12)C(=C)C)COO |
Canonical SMILES |
CC1CCC2=C(CCC(CC12)C(=C)C)COO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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